Cas no 1261498-32-1 (3-Chloro-2-(trifluoromethoxy)benzaldehyde)
1261498-32-1 structure
Product Name:3-Chloro-2-(trifluoromethoxy)benzaldehyde
CAS No:1261498-32-1
MF:C8H4ClF3O2
MW:224.564372062683
CID:2102860
Update Time:2023-11-19
3-Chloro-2-(trifluoromethoxy)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-2-(trifluoromethoxy)benzaldehyde
- CID 122174089
- Benzaldehyde, 3-chloro-2-(trifluoromethoxy)-
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- Inchi： 1S/C8H4ClF3O2/c9-6-3-1-2-5(4-13)7(6)14-8(10,11)12/h1-4H
- InChI Key： PAUNWKFFCSNGIB-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(C=O)=C1OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 207
- Topological Polar Surface Area: 26.3
3-Chloro-2-(trifluoromethoxy)benzaldehyde Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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